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Compound of Interest

Compound Name: Tritium

Cat. No.: B154650

This technical guide provides a comprehensive overview of the commercial applications of
tritium in radioluminescent devices, with a focus on the core principles, manufacturing
processes, and relevant applications for researchers, scientists, and drug development
professionals.

Introduction to Tritium Radioluminescence

Tritium (3H), a radioactive isotope of hydrogen, is a key component in self-powered lighting
technology. This technology, known as radioluminescence, harnesses the energy from the beta
decay of tritium to generate a continuous and long-lasting light source without the need for
external electrical power.[1] The fundamental principle involves the interaction of beta particles
(electrons) emitted by tritium with a phosphor material, causing it to phosphoresce and emit
visible light.[2] This process is contained within a sealed glass vessel, most commonly a
borosilicate glass tube, creating what is known as a Gaseous Tritium Light Source (GTLS).[2Z]

[3]

The low energy of tritium's beta decay (an average of 5.7 keV) makes it a relatively safe
radioisotope for commercial applications, as the beta particles cannot penetrate human skin.[4]
However, the decay process does generate low levels of X-rays due to bremsstrahlung
radiation.[5] The longevity of these devices is determined by the half-life of tritium (12.32
years) and the degradation of the phosphor material, resulting in a useful life that can extend
from 10 to 20 years.[2]
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Core Technology: Gaseous Tritium Light Sources
(GTLS)

The heart of most commercial tritium radioluminescent devices is the GTLS. Its construction is
a multi-step process designed to ensure safety, longevity, and consistent light output.

Principle of Operation

The operation of a GTLS is based on a straightforward energy conversion process.
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Principle of Radioluminescence in a GTLS.

Quantitative Data: Performance Characteristics

The performance of a GTLS is primarily determined by the type of phosphor used, the amount
and pressure of the tritium gas, and the geometry of the glass tube. Different phosphor
compositions produce a variety of colors, with green generally being the brightest to the human

eye.[6]
Phosphor . Peak Emission Relative Brightness
. Typical Color

Composition Wavelength (nm) (%)
Zinc Sulfide (ZnS:Cu) Green 530 100
Zinc Sulfide (ZnS:Ag) Blue 450 60
Zinc Cadmium Sulfide

Yellow 590 80
((Zn,Cd)S:AQ)
Yttrium Oxysulfide

Red 627 40

(Y202S:Eu)

Note: Relative brightness is an approximation and can vary based on manufacturing

parameters.

Property Value Unit
Tritium Half-life 12.32 years
Beta Particle Energy (Average) 5.7 keV
Beta Particle Energy

(Maximum) 18.6 keV
Typical GTLS Brightness 0.05-2 cd/m2
Useful Device Lifetime 10-20 years

Experimental Protocols
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This section details the methodologies for the fabrication and testing of gaseous tritium light
sources.

Fabrication of Gaseous Tritium Light Sources (GTLS)

The manufacturing of GTLS is a precise process requiring specialized equipment to handle
radioactive materials and ensure a high-quality, hermetically sealed product.[3]
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Sealing and Finishing

Inspection and testing

Tube Cleaning Phosphor Coating i —ransfer to vacuum system Tritium Backfilling sealing Laser Sealing

Quality Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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